
Technical Guide: Physicochemical Properties of
Benzyl 6-aminonicotinate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl 6-aminonicotinate

Cat. No.: B582071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physicochemical properties of

Benzyl 6-aminonicotinate, a compound of interest in pharmaceutical and chemical research.

This document summarizes its boiling point and provides standardized methodologies for the

experimental determination of key physical constants.

Physicochemical Data
The quantitative data for Benzyl 6-aminonicotinate is presented below. It is important to note

that while the boiling point is documented, the melting point for this specific compound is not

readily available in the reviewed literature.

Property Value Conditions

Boiling Point 420.461 °C at 760 mmHg

Melting Point Not available -

Experimental Protocols
The following sections detail standardized laboratory procedures for the determination of the

melting and boiling points of organic compounds such as Benzyl 6-aminonicotinate.
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Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. This protocol

describes the capillary method, a widely used technique for accurate melting point

determination.[1][2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[1]

Capillary tubes (sealed at one end)[3]

Thermometer (calibrated)[1]

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the sample of the organic compound is completely dry and

finely powdered.[2] Use a mortar and pestle to grind any crystals into a fine powder.

Capillary Tube Packing: Pack the dry powder into a capillary tube to a height of 1-2 cm by

tapping the sealed end of the tube on a hard surface.[3]

Apparatus Setup:

Mel-Temp Apparatus: Insert the capillary tube into the sample holder of the apparatus.

Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or thread,

ensuring the sample is level with the thermometer bulb. Immerse the setup in the oil of the

Thiele tube.[1][4]

Heating: Begin heating the apparatus. For an unknown sample, a rapid initial heating can be

used to determine an approximate melting range. For a more precise measurement, heat the
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sample slowly, at a rate of about 1-2°C per minute, especially near the expected melting

point.[1]

Observation and Recording: Record the temperature at which the first drop of liquid appears

(the beginning of melting) and the temperature at which the entire sample becomes a clear

liquid (the completion of melting). This range is the melting point of the substance.[3]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube, aluminum block, or distillation setup)[5][6]

Liquid paraffin or other suitable heating bath liquid

Procedure:

Sample Preparation: Place a small amount of the liquid organic compound into a fusion tube.

Capillary Inversion: Place a capillary tube, with its sealed end uppermost, into the fusion tube

containing the liquid.[4]

Apparatus Assembly: Attach the fusion tube to a thermometer. Immerse this assembly in a

heating bath (like a Thiele tube filled with liquid paraffin).[4]

Heating: Heat the apparatus gently and uniformly.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Note the temperature at which a rapid and continuous stream of bubbles
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is observed. This is the boiling point of the liquid.

Pressure Correction: It is crucial to record the atmospheric pressure at the time of the

experiment, as the boiling point is dependent on it.[5]

Workflow Visualization
The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a chemical compound.
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Workflow for Physical Property Determination

Sample Preparation

Melting Point Determination

Boiling Point Determination

Data Analysis and Reporting

Obtain Compound Sample

Dry the Sample

Fill Fusion TubeGrind to a Fine Powder
(for melting point)

Pack Capillary Tube

Heat in Apparatus
(e.g., Mel-Temp)

Record Melting Range

Compare with Literature Values

Invert Capillary in Tube

Heat in Apparatus
(e.g., Thiele Tube)

Record Boiling Point

Assess Purity

Generate Technical Report

Click to download full resolution via product page

Caption: Generalized workflow for determining the physical properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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